![molecular formula C22H22N2O3S B4018645 N-1-naphthyl-1-(phenylsulfonyl)-2-piperidinecarboxamide](/img/structure/B4018645.png)
N-1-naphthyl-1-(phenylsulfonyl)-2-piperidinecarboxamide
Overview
Description
N-1-naphthyl-1-(phenylsulfonyl)-2-piperidinecarboxamide, also known as NPS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
N-1-naphthyl-1-(phenylsulfonyl)-2-piperidinecarboxamide acts as a potent blocker of voltage-gated sodium channels, which are responsible for the generation and propagation of action potentials in neurons. By blocking these channels, this compound reduces the excitability of neurons and thereby alleviates pain and seizures.
Biochemical and Physiological Effects:
In addition to its effects on sodium channels, this compound has also been shown to modulate other ion channels and receptors in the central nervous system, including calcium channels, GABA receptors, and NMDA receptors. These effects contribute to its ability to regulate neuronal activity and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-1-naphthyl-1-(phenylsulfonyl)-2-piperidinecarboxamide is its high potency and selectivity for sodium channels, which makes it a valuable tool for studying the role of these channels in various biological processes. However, its low solubility and stability in aqueous solutions can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on N-1-naphthyl-1-(phenylsulfonyl)-2-piperidinecarboxamide. One area of interest is its potential as a therapeutic agent for the treatment of neuropathic pain and other neurological disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, the development of more efficient synthesis methods and improved formulations could increase its utility in scientific research and clinical applications.
In conclusion, this compound is a promising compound with potential therapeutic applications in various fields of medicine. Its ability to modulate ion channels and receptors in the central nervous system has made it a valuable tool for studying the role of these channels in biological processes. Further research is needed to fully understand its mechanism of action and potential clinical applications.
Scientific Research Applications
N-1-naphthyl-1-(phenylsulfonyl)-2-piperidinecarboxamide has been studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and psychiatry. Its ability to modulate ion channels and receptors in the central nervous system has made it a promising candidate for the treatment of neurological disorders such as epilepsy and neuropathic pain.
properties
IUPAC Name |
1-(benzenesulfonyl)-N-naphthalen-1-ylpiperidine-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3S/c25-22(23-20-14-8-10-17-9-4-5-13-19(17)20)21-15-6-7-16-24(21)28(26,27)18-11-2-1-3-12-18/h1-5,8-14,21H,6-7,15-16H2,(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBVUYZVAKXVBOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)NC2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.